![molecular formula C15H15N5O2S B2966587 (Z)-N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(thiophen-2-yl)acrylamide CAS No. 2035004-53-4](/img/structure/B2966587.png)
(Z)-N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(thiophen-2-yl)acrylamide
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Description
(Z)-N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C15H15N5O2S and its molecular weight is 329.38. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Derivatives incorporating thiophene and [1,2,4]triazolo[4,3-a]pyrazin moieties have been synthesized and evaluated for their potential as antimicrobial agents. For instance, compounds have been found to exhibit potent activity against various bacterial and fungal strains, with some derivatives outperforming standard drugs in specific assays. This highlights the potential of these compounds in addressing resistant microbial strains and contributing to the development of new antimicrobial agents (Mabkhot et al., 2016), (Bhuiyan et al., 2006).
Insecticidal Applications
Research has also delved into the insecticidal properties of derivatives, with some compounds showing significant toxic effects against agricultural pests such as the cotton leafworm, Spodoptera littoralis. These findings suggest the potential of these derivatives in agricultural pest management strategies, contributing to more effective and targeted insecticidal agents (Soliman et al., 2020).
Antifungal and Antitumor Activities
Compounds derived from thiophene-based heterocycles have been assessed for their antifungal properties, with some showing promising results. Additionally, there has been exploration into their cytotoxic activities against cancer cell lines, suggesting potential applications in the development of antitumor agents (Gomha & Abdel‐Aziz, 2012), (Hassan et al., 2014).
Cardiovascular and Antihypertensive Activities
Further research has explored the cardiovascular and antihypertensive activities of related derivatives, indicating the potential of these compounds in the development of new therapeutic agents for cardiovascular diseases. This research area opens up avenues for the synthesis of novel compounds with improved efficacy and selectivity for cardiovascular targets (Sato et al., 1980).
properties
IUPAC Name |
(Z)-N-[(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O2S/c1-2-22-15-14-19-18-12(20(14)8-7-16-15)10-17-13(21)6-5-11-4-3-9-23-11/h3-9H,2,10H2,1H3,(H,17,21)/b6-5- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQOREGDIAYQNTC-WAYWQWQTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=CN2C1=NN=C2CNC(=O)C=CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=NC=CN2C1=NN=C2CNC(=O)/C=C\C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.